1-Difluoromethoxy-3,4-diiodo-5-fluorobenzene
Overview
Description
1-Difluoromethoxy-3,4-diiodo-5-fluorobenzene is an organic compound with the molecular formula C7H3F3I2O and a molecular weight of 413.90 g/mol . This compound is characterized by the presence of difluoromethoxy, diiodo, and fluorobenzene functional groups, making it a unique and interesting subject for chemical research and industrial applications.
Preparation Methods
The synthesis of 1-Difluoromethoxy-3,4-diiodo-5-fluorobenzene typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:
Halogenation: Introduction of iodine atoms to the benzene ring.
Fluorination: Substitution of hydrogen atoms with fluorine.
Methoxylation: Introduction of the difluoromethoxy group.
The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity . Industrial production methods may vary, but they generally follow similar principles with optimizations for scalability and cost-effectiveness.
Chemical Reactions Analysis
1-Difluoromethoxy-3,4-diiodo-5-fluorobenzene undergoes various chemical reactions, including:
Substitution Reactions: The iodine atoms can be substituted with other functional groups using reagents like sodium azide or potassium cyanide.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.
Coupling Reactions: It can participate in coupling reactions to form larger, more complex molecules.
Common reagents used in these reactions include halogenating agents, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-Difluoromethoxy-3,4-diiodo-5-fluor
Properties
Molecular Formula |
C7H3F3I2O |
|---|---|
Molecular Weight |
413.90 g/mol |
IUPAC Name |
5-(difluoromethoxy)-1-fluoro-2,3-diiodobenzene |
InChI |
InChI=1S/C7H3F3I2O/c8-4-1-3(13-7(9)10)2-5(11)6(4)12/h1-2,7H |
InChI Key |
UTXKJMYEZPMYKT-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1F)I)I)OC(F)F |
Origin of Product |
United States |
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